2-Methoxy-3-methylbutanenitrile
Overview
Description
2-Methoxy-3-methylbutanenitrile is a chemical compound with the CAS Number 1469060-08-9 . It has a molecular weight of 113.16 and is a liquid at room temperature .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C6H11NO/c1-5(2)6(4-7)8-3/h5-6H,1-3H3 .Physical and Chemical Properties Analysis
This compound is a liquid at room temperature .Scientific Research Applications
Solvent Applications
2-Methoxy-3-methylbutanenitrile, along with similar compounds, finds applications as solvents in various industries. For instance, 3-Methoxy-3-methyl-1-butanol, a related compound, is used as a solvent in paints, inks, and fragrances, and as a raw material for industrial detergents (Aschmann, Arey, & Atkinson, 2011). Moreover, 3-methoxybutan-2-one has been evaluated as a bio-based solvent, highlighting its potential to substitute carcinogenic halogenated solvents in certain applications (Jin et al., 2021).
Chemical Properties and Reactions
The chemical properties and reactions of this compound and its derivatives are a significant area of research. The kinetics and product formation in reactions involving these compounds are studied extensively. For example, the reaction equilibria in the synthesis of 2-Methoxy-2-methylbutane have been examined, providing insights into industrial applications (Rihko, Linnekoski, & Krause, 1994). Similarly, the protonation thermochemistry of methoxycarbonyl molecules, including 3-methoxy-2-butanone, has been analyzed, contributing to our understanding of their behavior under various conditions (Bouchoux et al., 2005).
Biotechnological and Biofuel Applications
There's growing interest in the biotechnological applications of this compound derivatives. Research on biosynthetic pathways for producing methyl ethyl ketone precursors, including 2-hydroxy-2-methylbutanenitrile, has implications for sustainable biofuel production (Tokic et al., 2018).
Analytical and Spectroscopic Applications
These compounds also find applications in analytical and spectroscopic studies. For instance, the analysis of microcystins through oxidation to form 2-methyl-3-methoxy-4-phenylbutanoic acid demonstrates the utility of these compounds in environmental and biological monitoring (Wu et al., 2009).
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H226, H302, H312, H315, H319, H332, H335 . Precautionary measures include avoiding heat, sparks, open flames, and hot surfaces, and not smoking near the compound . It is also recommended to wear protective gloves, clothing, eye protection, and face protection when handling the compound .
Properties
IUPAC Name |
2-methoxy-3-methylbutanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO/c1-5(2)6(4-7)8-3/h5-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GCSRYTQWKGSJBT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C#N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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